Cas no 1216141-90-0 (1H-Pyrazole-4-carboxylic acid, 1-cyclohexyl-3-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-cyclohexyl-3-methyl-
• CAS No: 1216141-90-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5265328
• Update Time: 2023-08-26

1H-Pyrazole-4-carboxylic acid, 1-cyclohexyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-CYCLOHEXYL-3-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-CYCLOHEXYL-3-METHYL-1H-PYRAZOLE-4-CARBOXYLICACID
• 1H-Pyrazole-4-carboxylic acid, 1-cyclohexyl-3-methyl-

• Inchi： 1S/C11H16N2O2/c1-8-10(11(14)15)7-13(12-8)9-5-3-2-4-6-9/h7,9H,2-6H2,1H3,(H,14,15)
• InChI Key： CFGUIVOPDBGJQP-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NN(C=1)C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1